Cas no 1260681-95-5 (3-(2-chloro-6-fluorophenyl)azetidine)

• Product Name: 3-(2-chloro-6-fluorophenyl)azetidine
• CAS No: 1260681-95-5
• MF: C₉H₉ClFN
• MW: 185.625864744186
• CID: 6614516
• PubChem ID: 82281019
• Update Time: 2025-05-20

3-(2-chloro-6-fluorophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-fluorophenyl)azetidine
• EN300-1982410
• 1260681-95-5

• Inchi： 1S/C9H9ClFN/c10-7-2-1-3-8(11)9(7)6-4-12-5-6/h1-3,6,12H,4-5H2
• InChI Key： FLGRXGYOIDJJSU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1CNC1)F

Computed Properties

• Exact Mass: 185.0407551g/mol
• Monoisotopic Mass: 185.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-(2-chloro-6-fluorophenyl)azetidine

Comprehensive Overview of 3-(2-Chloro-6-fluorophenyl)azetidine (CAS No. 1260681-95-5): Properties, Applications, and Industry Insights

3-(2-Chloro-6-fluorophenyl)azetidine (CAS No. 1260681-95-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This azetidine derivative features a unique structural framework combining a chloro-fluorophenyl moiety with a saturated four-membered nitrogen-containing ring. Its molecular formula, C₉H₉ClFN, and precise stereochemistry make it a valuable intermediate for designing bioactive molecules targeting GPCRs and enzymatic pathways.

The compound’s physicochemical properties—including a molecular weight of 185.63 g/mol, moderate lipophilicity (LogP ~2.1), and stability under physiological pH—position it as a versatile building block in drug discovery. Researchers highlight its role in optimizing kinase inhibitors and central nervous system (CNS) therapeutics, aligning with trending searches like "small molecule modulators for neurodegenerative diseases" and "fluorinated drug candidates 2024." Its chloro-fluoro substitution pattern enhances binding affinity to hydrophobic pockets, a feature frequently explored in structure-activity relationship (SAR) studies.

In synthetic chemistry, CAS 1260681-95-5 serves as a key precursor for cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig transformations. Recent publications emphasize its utility in constructing spirocyclic scaffolds, a hot topic in fragment-based drug design (FBDD). Industry reports correlate its demand with the rise of precision medicine, as users increasingly search for "next-gen heterocycles in oncology" and "fluorine in drug metabolism." The compound’s crystallographic data (e.g., P2₁/c space group) further supports computational modeling efforts, addressing queries like "AI-driven molecular docking with halogen bonds."

Environmental and regulatory perspectives on 3-(2-chloro-6-fluorophenyl)azetidine highlight its compliance with REACH and FDA guidelines for non-hazardous intermediates. Analytical methods such as HPLC-UV (retention time: 6.8 min, C18 column) and GC-MS (m/z 185 [M]⁺) are standardized for quality control, responding to lab technicians’ searches for "halogenated compound purity protocols." Its storage stability (-20°C under argon) and handling recommendations align with best practices for air-sensitive reagents, a frequent concern in organic synthesis forums.

Market analyses reveal growing procurement of CAS 1260681-95-5 by CDMOs specializing in peptidomimetics and bioconjugation. Patent landscapes show its incorporation in proteolysis-targeting chimeras (PROTACs), reflecting the industry’s shift toward targeted protein degradation. Educational content around "azetidine ring strain effects" and "ortho-substituted arylazetidines" frequently cite this compound, underscoring its didactic value in advanced organic chemistry curricula.

Future directions for 3-(2-chloro-6-fluorophenyl)azetidine include exploration in bioorthogonal chemistry and PET tracer development, areas dominating 2024 conference agendas. Its synergy with continuous flow synthesis technologies addresses sustainability queries like "green chemistry for fluorinated building blocks." Collaborative studies between academia and pharma leverage its structural plasticity to address unmet medical needs, cementing its relevance in cutting-edge research.